tert-butyl 4-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-1-carboxylate

• Molecular Formula: C14H15ClN2O3
• Molecular Weight: 294.73 g/mol
• IUPAC Name: tert-butyl 4-(5-chloro-2-hydroxyphenyl)pyrazole-1-carboxylate
• InChI: InChI=1S/C14H15ClN2O3/c1-14(2,3)20-13(19)17-8-9(7-16-17)11-6-10(15)4-5-12(11)18/h4-8,18H,1-3H3
• InChI Key: ANUMFSLQJPDSJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C=N1)C2=C(C=CC(=C2)Cl)O

Description

Tert-butyl 4-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-1-carboxylate is a useful research compound. Its molecular formula is C14H15ClN2O3 and its molecular weight is 294.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-chloro-2-iodophenol (200 mg, 0.78 mmol) and potassium carbonate (434 mg, 3.14 mmol) in 1,4-dioxane (3 mL) and water (1 mL) was degassed and heated for 1 hour at 50° C. tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate (347 mg, 1.18 mmol) and palladium (0) tetrakis(triphenylphoshine) (91 mg, 0.08 mmol) were added and the mixture heated at 50° C. for 5 hours. Dichloromethane (20 ml) and water (10 ml) were added and the organics separated and evaporated in vacuo. The residue was purified by column chromatography (silica gel) eluting with ethyl acetate:heptane (2:8 to 1:0, by volume) to afford the title product as a white solid, 155 mg, 66% yield.